Cas no 2228284-36-2 (methyl 3-(2-aminoacetyl)-4-methoxybenzoate)

• Product Name: methyl 3-(2-aminoacetyl)-4-methoxybenzoate
• CAS No: 2228284-36-2
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5967077
• PubChem ID: 165881845
• Update Time: 2025-06-14

methyl 3-(2-aminoacetyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-aminoacetyl)-4-methoxybenzoate
• 2228284-36-2
• EN300-1765054

• Inchi： 1S/C11H13NO4/c1-15-10-4-3-7(11(14)16-2)5-8(10)9(13)6-12/h3-5H,6,12H2,1-2H3
• InChI Key： LGYPEIKDJUTELX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C(CN)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.6Ų

Additional information on methyl 3-(2-aminoacetyl)-4-methoxybenzoate

Comprehensive Overview of Methyl 3-(2-aminoacetyl)-4-methoxybenzoate (CAS No. 2228284-36-2)

Methyl 3-(2-aminoacetyl)-4-methoxybenzoate (CAS No. 2228284-36-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its aminoacetyl and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure makes it a valuable building block for drug discovery, particularly in the development of targeted therapies for metabolic and inflammatory conditions.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and potential applications. Researchers are particularly interested in its role as a precursor for peptide mimetics and small-molecule inhibitors, which are pivotal in modern medicinal chemistry. With the growing demand for precision medicine and personalized therapeutics, methyl 3-(2-aminoacetyl)-4-methoxybenzoate has emerged as a compound of interest due to its versatility and compatibility with various synthetic pathways.

In recent years, the compound has been linked to advancements in cancer research and neurodegenerative disease studies. Its ability to modulate specific enzymatic activities has made it a candidate for investigating kinase inhibitors and protease regulators. These applications align with current trends in AI-driven drug discovery, where computational models are used to predict the efficacy of novel compounds. As such, CAS No. 2228284-36-2 is frequently referenced in academic publications and patent filings related to high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound's esterification and amide formation capabilities are highly valued. Its methoxybenzoate core provides stability, while the aminoacetyl side chain offers reactivity for further functionalization. This dual functionality is particularly useful in combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. Additionally, the compound's solubility profile and bioavailability characteristics make it suitable for in vitro and in vivo testing, further enhancing its utility in preclinical research.

Environmental and green chemistry considerations have also influenced the study of methyl 3-(2-aminoacetyl)-4-methoxybenzoate. Researchers are exploring sustainable synthesis routes to minimize waste and reduce reliance on hazardous reagents. This aligns with broader industry shifts toward eco-friendly manufacturing and circular economy principles. The compound's potential for biocatalytic transformation is another area of active investigation, reflecting the increasing integration of biotechnology in chemical synthesis.

In summary, methyl 3-(2-aminoacetyl)-4-methoxybenzoate (CAS No. 2228284-36-2) represents a multifaceted tool for modern scientific exploration. Its applications span drug development, material science, and sustainable chemistry, making it a compound of enduring relevance. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial innovation.